Cas no 863588-39-0 (N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)butanamide)

• Product Name: N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)butanamide
• CAS No: 863588-39-0
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 6408421
• PubChem ID: 7087598
• Update Time: 2025-08-01

N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)butanamide
• SR-01000140563
• 863588-39-0
• F0694-0001
• AKOS024596932
• SR-01000140563-1
• N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)butanamide
• N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]butanamide
• N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)butyramide
• Butanamide, N-(4-thiazolo[5,4-b]pyridin-2-ylphenyl)-

• Inchi： 1S/C16H15N3OS/c1-2-4-14(20)18-12-8-6-11(7-9-12)15-19-13-5-3-10-17-16(13)21-15/h3,5-10H,2,4H2,1H3,(H,18,20)
• InChI Key： YDTRLASEQGNQON-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CN=C3S2)C=C1)(=O)CCC

Computed Properties

• Exact Mass: 297.09358328g/mol
• Monoisotopic Mass: 297.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Additional information on N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)butanamide

N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)butanamide: A Comprehensive Overview

N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)butanamide, with the CAS number 863588-39-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)butanamide features a thiazole ring fused to a pyridine ring, which is further substituted with a phenyl group and a butanamide moiety. This unique structural arrangement confers the compound with specific pharmacological properties that make it a valuable candidate for drug development.

Recent studies have highlighted the potential of N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)butanamide in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)butanamide has shown promise in cancer research. A 2022 study in *Cancer Research* reported that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)butanamide could be a potential lead compound for developing novel anticancer drugs.

The pharmacokinetic profile of N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)butanamide has also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. However, further optimization may be necessary to enhance its pharmacological properties and reduce potential side effects.

From a synthetic chemistry perspective, N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)butanamide can be synthesized through a multi-step process involving the formation of the thiazolopyridine core followed by functionalization with the phenyl and butanamide groups. The synthetic route is well-documented in the literature and can be adapted for large-scale production if needed.

In conclusion, N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)butanamide (CAS 863588-39-0) is a promising compound with diverse biological activities. Its potential applications in anti-inflammatory and anticancer therapies make it an attractive target for further research and development. Ongoing studies are expected to uncover additional therapeutic benefits and optimize its use in clinical settings.